Cas no 1173989-63-3 (Bis(2,4,5-tribromophenyl)iodonium Sulfate)

• Product Name: Bis(2,4,5-tribromophenyl)iodonium Sulfate
• CAS No: 1173989-63-3
• CID: 5053690
• Update Time: 2025-05-24

Bis(2,4,5-tribromophenyl)iodonium Sulfate Chemical and Physical Properties

Names and Identifiers

• Bis(2,4,5-tribromophenyl)iodonium Sulfate

Additional information on Bis(2,4,5-tribromophenyl)iodonium Sulfate

Bis(2,4,5-Tribromophenyl)Iodonium Sulfate: A Comprehensive Overview

Bis(2,4,5-tribromophenyl)iodonium sulfate is a compound with the CAS number 1173989-63-3 and is widely recognized in the field of organic chemistry for its unique properties and applications. This compound is a salt consisting of an iodonium cation and a sulfate anion, with the iodonium moiety being derived from two 2,4,5-tribromophenyl groups. The Bis(2,4,5-tribromophenyl)iodonium structure contributes significantly to its reactivity and stability, making it a valuable reagent in various chemical reactions.

Recent studies have highlighted the importance of Bis(2,4,5-tribromophenyl)iodonium sulfate in modern organic synthesis. Its ability to act as an electrophilic iodine source has been extensively explored in the context of nucleophilic aromatic substitution reactions. Researchers have demonstrated that this compound can efficiently transfer iodine atoms to aromatic rings under mild conditions, making it a preferred reagent for synthesizing iodinated aromatic compounds. This property has found applications in the development of pharmaceutical intermediates and agrochemicals.

The CAS number 1173989-63-3 is often referenced in scientific literature due to the compound's role in radical chemistry. Recent investigations have shown that Bis(2,4,5-tribromophenyl)iodonium sulfate can generate iodine radicals under photochemical conditions. These radicals have been utilized in selective radical additions to alkenes and alkynes, offering a novel pathway for constructing complex organic molecules with high stereocontrol. This advancement has opened new avenues for the synthesis of natural products and bioactive compounds.

In addition to its role in radical chemistry, Bis(2,4,5-tribromophenyl)iodonium sulfate has been studied for its potential in polymerization reactions. Scientists have reported its ability to initiate controlled radical polymerization (CRP) processes, enabling the synthesis of well-defined polymers with tailored properties. This application is particularly promising for the development of advanced materials used in electronics and biomedical devices.

The stability and reactivity of Bis(2,4,5-tribromophenyl)iodonium sulfate are influenced by its molecular structure. The presence of three bromine atoms on each phenyl ring enhances the electron-withdrawing effect, stabilizing the iodonium cation and facilitating its participation in various chemical transformations. This structural feature also contributes to the compound's thermal stability, allowing it to be used under a wide range of reaction conditions.

From an environmental perspective, Bis(2,4,5-tribromophenyl)iodonium sulfate has been evaluated for its biodegradability and ecological impact. Studies indicate that this compound undergoes slow degradation under aerobic conditions due to its stable aromatic framework. However, its application in industrial settings is carefully regulated to minimize environmental risks.

In conclusion, Bis(2,4,5-tribromophenyl)iodonium sulfate (CAS number 1173989-63-3) is a versatile compound with significant contributions to organic synthesis and materials science. Its unique properties continue to be explored through cutting-edge research efforts worldwide.